Cas no 2691129-23-2 ((4-carbamoyl-2-chlorophenyl)boronic acid)

• Product Name: (4-carbamoyl-2-chlorophenyl)boronic acid
• CAS No: 2691129-23-2
• MF: C₇H₇BClNO₃
• MW: 199.399380922318
• MDL: MFCD31619415
• CID: 5078704
• PubChem ID: 138987184
• Update Time: 2026-03-01

(4-carbamoyl-2-chlorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminocarbonyl)-2-chlorophenylboronic acid
• (4-carbamoyl-2-chlorophenyl)boronic acid

• MDL： MFCD31619415
• Inchi： 1S/C7H7BClNO3/c9-6-3-4(7(10)11)1-2-5(6)8(12)13/h1-3,12-13H,(H2,10,11)
• InChI Key： YLYTUWLKUNYSEZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(N)=O)C=CC=1B(O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Topological Polar Surface Area: 83.6

Additional information on (4-carbamoyl-2-chlorophenyl)boronic acid

Recent Advances in the Application of (4-carbamoyl-2-chlorophenyl)boronic acid (CAS: 2691129-23-2) in Chemical Biology and Pharmaceutical Research

The compound (4-carbamoyl-2-chlorophenyl)boronic acid (CAS: 2691129-23-2) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery, proteomics, and targeted therapies. This boronic acid derivative is particularly notable for its role as a key intermediate in the synthesis of boron-containing bioactive molecules, which are increasingly explored for their unique binding properties and therapeutic potential. Recent studies have highlighted its utility in the development of novel enzyme inhibitors, particularly those targeting serine proteases, which play critical roles in various pathological conditions including cancer, inflammation, and infectious diseases.

One of the most promising applications of (4-carbamoyl-2-chlorophenyl)boronic acid is in the field of proteolysis-targeting chimeras (PROTACs), where it serves as a crucial building block for the design of boron-based warheads. These warheads facilitate the selective degradation of target proteins by leveraging the ubiquitin-proteasome system. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound in the development of PROTACs targeting oncogenic proteins, showcasing its potential as a transformative tool in precision medicine. The study reported a significant reduction in tumor growth in preclinical models, underscoring the therapeutic promise of this approach.

In addition to its role in PROTACs, (4-carbamoyl-2-chlorophenyl)boronic acid has been investigated for its utility in bioorthogonal chemistry. Researchers have exploited its reactivity with diols and other nucleophiles to develop novel labeling strategies for biomolecules. A recent publication in Angewandte Chemie detailed a breakthrough in the site-specific labeling of glycoproteins using this compound, enabling high-resolution imaging and tracking of glycosylation patterns in live cells. This advancement holds considerable implications for understanding post-translational modifications and their roles in disease progression.

Furthermore, the compound's stability and bioavailability have been subjects of optimization efforts. A 2024 study in Chemical Science reported the development of prodrug derivatives of (4-carbamoyl-2-chlorophenyl)boronic acid, designed to enhance its pharmacokinetic properties. These prodrugs demonstrated improved tissue penetration and sustained release profiles in vivo, addressing previous limitations associated with boronic acid-based therapeutics. The study also highlighted the compound's low cytotoxicity, making it a viable candidate for long-term therapeutic regimens.

Looking ahead, the continued exploration of (4-carbamoyl-2-chlorophenyl)boronic acid is expected to yield further innovations in drug delivery and diagnostic applications. Its integration into multifunctional nanocarriers and biosensors is currently under investigation, with preliminary results indicating enhanced targeting accuracy and signal-to-noise ratios. As research progresses, this compound is poised to play a pivotal role in bridging chemical biology with clinical translation, offering new avenues for addressing unmet medical needs.